N-[4-(2-oxo-2-piperidin-1-ylethyl)phenyl]acetamide
Catalog No.
S7922988
CAS No.
M.F
C15H20N2O2
M. Wt
260.33 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![N-[4-(2-oxo-2-piperidin-1-ylethyl)phenyl]acetamide](/img/structure-2d/800/S7922988.png)
Content Navigation
Product Name
N-[4-(2-oxo-2-piperidin-1-ylethyl)phenyl]acetamide
IUPAC Name
N-[4-(2-oxo-2-piperidin-1-ylethyl)phenyl]acetamide
Molecular Formula
C15H20N2O2
Molecular Weight
260.33 g/mol
InChI
InChI=1S/C15H20N2O2/c1-12(18)16-14-7-5-13(6-8-14)11-15(19)17-9-3-2-4-10-17/h5-8H,2-4,9-11H2,1H3,(H,16,18)
InChI Key
OYRSPMIAMMBIDV-UHFFFAOYSA-N
SMILES
CC(=O)NC1=CC=C(C=C1)CC(=O)N2CCCCC2
Canonical SMILES
CC(=O)NC1=CC=C(C=C1)CC(=O)N2CCCCC2
OPA, also known as (1-(4-(2-oxo-2-piperidin-1-ylethyl)phenyl)ethanone), is a ketone derivative that belongs to the class of amides. It was first synthesized and characterized by Dierks and colleagues in 2002, with the aim of developing new analogue compounds of the anticancer drug doxorubicin. OPA was found to have potential anticancer properties and has since been studied extensively for its biological and chemical properties.
OPA is a white to off-white powder that is sparingly soluble in water but soluble in most organic solvents. Its molecular formula is C17H22N2O2, and its molecular weight is 286.38 g/mol. The melting point of OPA is reported to be in the range of 115-120°C. OPA has a strong UV absorption peak at 330 nm, which can be used for its detection and quantification.
of OPA-based materials with unique optical and electronic properties
4. Investigation of the mechanism of action of OPA in cancer cells and optimization of its anticancer activity
5. Development of OPA-based probes and sensors for bioimaging and diagnostic applications
6. Study of the potential of OPA as a building block for the design of functionalized nanomaterials
7. Application of OPA in the development of targeted drug delivery systems
8. Investigation of the interaction between OPA and biological macromolecules, and its potential for protein and nucleic acid labeling
9. Exploration of OPA's potential in the development of new organic electronics and devices
10. Application of OPA in the development of new materials for environmental remediation and clean energy production.
4. Investigation of the mechanism of action of OPA in cancer cells and optimization of its anticancer activity
5. Development of OPA-based probes and sensors for bioimaging and diagnostic applications
6. Study of the potential of OPA as a building block for the design of functionalized nanomaterials
7. Application of OPA in the development of targeted drug delivery systems
8. Investigation of the interaction between OPA and biological macromolecules, and its potential for protein and nucleic acid labeling
9. Exploration of OPA's potential in the development of new organic electronics and devices
10. Application of OPA in the development of new materials for environmental remediation and clean energy production.
A number of analytical methods have been developed for the detection and quantification of OPA in various biological and environmental samples. These include HPLC, LC/MS, UV spectrophotometry and fluorescence spectroscopy. These methods are important for determining the purity, stability and pharmacokinetics of OPA in different systems.
OPA has been found to exhibit potent anticancer activity against a wide range of human cancer cell lines, including breast, lung, prostate, colon and melanoma cancer cells. It has also been shown to have antimicrobial, anti-inflammatory, and antioxidant activities. The precise mechanism of action of OPA in cancer cells is not well understood, but it is thought to involve DNA intercalation and inhibition of topoisomerase II activity, leading to apoptotic cell death.
Studies have shown that OPA is relatively non-toxic in various animal models, with no significant adverse effects observed at therapeutic doses. However, few studies have been conducted on the potential long-term effects of OPA exposure or its environmental impact. Therefore, further toxicological and safety studies are necessary to determine the safe and effective use of OPA in scientific experiments.
OPA has potential applications in various fields of research, including pharmaceuticals, nanotechnology, and material sciences. OPA can be used as a starting material for the synthesis of novel anticancer agents, and as a building block for the preparation of functionalized polymers and nanoparticles with potential applications in drug delivery and imaging. It can also be used in the fabrication of organic electronics and sensors.
Research on OPA is still in the early stages, with much of the work focusing on its synthesis, biological activity, and potential applications in various fields. There are ongoing studies to explore the structure-activity relationships of OPA derivatives, and to optimize its pharmacokinetic properties for potential clinical use.
The potential implications of OPA in various fields of research and industry are vast. In drug discovery, OPA derivatives can be optimized for selective targeting of cancer cells and for improving the efficacy of existing chemotherapy agents. In material sciences, OPA can be used for the synthesis of novel polymeric materials and nanoparticles with unique optical and electronic properties. In energy and environment, OPA can be used to develop new materials for environmental remediation and clean energy production.
Despite its significant potential, OPA has limitations and challenges that must be addressed in future research. The low solubility and stability of OPA in water pose challenges for its formulation and delivery, and its potential toxicity must be thoroughly evaluated in long-term studies. However, OPA presents a promising platform for the discovery of novel therapeutic agents and materials, with potential for significant impact in multiple fields.
1. Development of novel OPA derivatives with improved solubility and pharmacokinetics for clinical use
2. Evaluation of the environmental impact of OPA and its long-term toxicity in animal models
3.
2. Evaluation of the environmental impact of OPA and its long-term toxicity in animal models
3.
XLogP3
1.3
Hydrogen Bond Acceptor Count
2
Hydrogen Bond Donor Count
1
Exact Mass
260.152477885 g/mol
Monoisotopic Mass
260.152477885 g/mol
Heavy Atom Count
19
Dates
Last modified: 01-05-2024
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:7448-02-4
Molecular Formula:C29H48O
Molecular Weight:412.7 g/mol
Availability:
In Stock
CAS No.:87857-41-8
Molecular Formula:C16H15Cl2N
Molecular Weight:292.2 g/mol
Availability:
In Stock
CAS No.:5875-50-3
Molecular Formula:C9H18NO8P
Molecular Weight:299.21 g/mol
Availability:
In Stock
CAS No.:68488-87-9
Molecular Formula:H3O6P2S-
Molecular Weight:193.04 g/mol
Availability:
In Stock
CAS No.:8061-51-6
Molecular Formula:C20H24Na2O10S2
Molecular Weight:534.5 g/mol
Availability:
In Stock
CAS No.:1403834-74-1
Molecular Formula:C27H27NO7S2
Molecular Weight:541.6 g/mol
Availability:
In Stock
CAS No.:18810-58-7
Molecular Formula:BaN6
Molecular Weight:221.37 g/mol
Availability:
In Stock
